Cas no 1087723-62-3 (2-(Thiophen-2-yl)aniline Hydrochloride)

• Product Name: 2-(Thiophen-2-yl)aniline Hydrochloride
• CAS No: 1087723-62-3
• MF: C₁₀H₁₀ClNS
• MW: 211.711100101471
• MDL: MFCD07365346
• CID: 1190193
• PubChem ID: 17482915
• Update Time: 2025-05-20

2-(Thiophen-2-yl)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Thienyl)aniline hydrochloride (1:1)
• 2-(Thien-2-yl)aniline hydrochloride
• 2-(thiophen-2-yl)aniline hydrochloride
• 2-thien-2-ylaniline hydrochloride
• 2-(2-Thienyl)aniline hydrochloride
• 1087723-62-3
• AKOS015848665
• G23226
• Z198750886
• EN300-24516
• CS-0242139
• 2-(2-Aminophenyl)thiophene hydrochloride
• 2-(thiophen-2-yl)anilinehydrochloride
• 2-thiophen-2-ylaniline;hydrochloride
• MFCD07365346
• 2-(Thiophen-2-yl)aniline Hydrochloride

• MDL： MFCD07365346
• Inchi： 1S/C10H9NS.ClH/c11-9-5-2-1-4-8(9)10-6-3-7-12-10;/h1-7H,11H2;1H
• InChI Key： WDJVKCOXPQGNOZ-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 211.0222482g/mol
• Monoisotopic Mass: 211.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(Thiophen-2-yl)aniline Hydrochloride

2-(Thiophen-2-yl)aniline Hydrochloride (CAS No. 1087723-62-3): A Comprehensive Overview

2-(Thiophen-2-yl)aniline Hydrochloride (CAS No. 1087723-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene-aniline hybrid structure, serves as a valuable intermediate in the synthesis of various bioactive molecules and functional materials. The hydrochloride salt form enhances its stability and solubility, making it particularly useful in laboratory and industrial applications.

The molecular structure of 2-(Thiophen-2-yl)aniline Hydrochloride combines a thiophene ring with an aniline moiety, creating a versatile scaffold for further chemical modifications. This structural feature is increasingly sought after in drug discovery, especially in the development of kinase inhibitors and GPCR-targeting compounds, which are currently hot topics in pharmaceutical research. Recent studies have explored its potential as a building block for small molecule therapeutics addressing various disease pathways.

In the field of organic electronics, 2-(Thiophen-2-yl)aniline Hydrochloride has shown promise as a precursor for conducting polymers and organic semiconductors. The growing demand for flexible electronics and sustainable energy solutions has driven research into thiophene-containing compounds, making this material particularly relevant to current technological trends. Its electronic properties are being investigated for applications in OLEDs, organic photovoltaics, and sensor technologies.

The synthesis and applications of 2-(Thiophen-2-yl)aniline Hydrochloride have become frequent topics in scientific literature, with particular focus on its structure-activity relationships and molecular interactions. Researchers are actively exploring its potential in medicinal chemistry, where its unique properties may contribute to the development of novel therapeutic agents. The compound's ability to serve as a pharmacophore in various drug candidates has made it a subject of numerous patent applications and research papers.

From a commercial perspective, 2-(Thiophen-2-yl)aniline Hydrochloride (CAS 1087723-62-3) has seen growing demand in the fine chemicals market. Suppliers and manufacturers are increasingly offering this compound in various quantities and purity grades to meet the needs of research institutions and pharmaceutical companies. The global market for such specialized intermediates is expected to expand significantly, driven by advancements in drug discovery and material science.

Quality control and characterization of 2-(Thiophen-2-yl)aniline Hydrochloride are critical aspects of its production and application. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures ensure reliable performance in downstream applications, whether in pharmaceutical synthesis or materials development.

The stability and storage conditions of 2-(Thiophen-2-yl)aniline Hydrochloride are important considerations for researchers and industrial users. Proper handling typically involves storage in cool, dry conditions, protected from light and moisture to maintain its chemical integrity over time. These practical aspects are frequently addressed in technical data sheets provided by chemical suppliers.

Recent advancements in green chemistry have also touched upon compounds like 2-(Thiophen-2-yl)aniline Hydrochloride, with researchers developing more sustainable synthesis routes that reduce environmental impact. This aligns with current industry trends toward eco-friendly chemical production and green pharmaceutical manufacturing, topics that are increasingly important to both scientific communities and regulatory bodies.

Looking forward, the applications of 2-(Thiophen-2-yl)aniline Hydrochloride are likely to expand as research continues into its properties and potential uses. The compound's versatility makes it valuable across multiple disciplines, from drug development to advanced materials engineering. As such, it remains an important subject of study in both academic and industrial research settings.

For researchers interested in working with 2-(Thiophen-2-yl)aniline Hydrochloride (CAS 1087723-62-3), numerous resources are available including detailed synthetic protocols, spectroscopic data, and application notes. The compound continues to be a valuable tool in chemical research, contributing to advancements across multiple scientific and technological fields.